Cas no 32418-09-0 (2(3H)-Benzoxazolone, 4,6-dinitro-)

• Product name: 2(3H)-Benzoxazolone, 4,6-dinitro-
• CAS No: 32418-09-0
• MF: C₇H₃N₃O₆
• MW: 225.11522
• CID: 1455526
• PubChem ID: 3095227

2(3H)-Benzoxazolone, 4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 4,6-dinitro-
• DTXSID801304429
• Oprea1_022108
• 4,6-Dinitro-2(3H)-benzoxazolone
• AKOS002140476
• SY320576
• MFCD00694179
• 32418-09-0
• SCHEMBL21048201
• 4,6-Dinitrobenzoxazol-2(3H)-one

• Inchi： InChI=1S/C7H3N3O6/c11-7-8-6-4(10(14)15)1-3(9(12)13)2-5(6)16-7/h1-2H,(H,8,11)
• InChI Key： WOYSNBCUACAGHS-UHFFFAOYSA-N
• SMILES： C1=C(C=C2C(=C1[N+](=O)[O-])NC(=O)O2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.00219
• Monoisotopic Mass: 225.00218482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 124.61